Cas no 1528671-48-8 (5-bromo-6-(tert-butoxy)pyridin-3-amine)
5-bromo-6-(tert-butoxy)pyridin-3-amine Chemical and Physical Properties
Names and Identifiers
-
- 5-bromo-6-(tert-butoxy)pyridin-3-amine
- 3-Pyridinamine, 5-bromo-6-(1,1-dimethylethoxy)-
- 1528671-48-8
- AKOS018091087
- EN300-1295384
-
- Inchi: 1S/C9H13BrN2O/c1-9(2,3)13-8-7(10)4-6(11)5-12-8/h4-5H,11H2,1-3H3
- InChI Key: JUEQMTYLPWNHRR-UHFFFAOYSA-N
- SMILES: C1=NC(OC(C)(C)C)=C(Br)C=C1N
Computed Properties
- Exact Mass: 244.02113g/mol
- Monoisotopic Mass: 244.02113g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 48.1Ų
Experimental Properties
- Density: 1.403±0.06 g/cm3(Predicted)
- Boiling Point: 316.4±37.0 °C(Predicted)
- pka: 2.76±0.32(Predicted)
5-bromo-6-(tert-butoxy)pyridin-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1295384-1.0g |
5-bromo-6-(tert-butoxy)pyridin-3-amine |
1528671-48-8 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1295384-50mg |
5-bromo-6-(tert-butoxy)pyridin-3-amine |
1528671-48-8 | 50mg |
$1056.0 | 2023-09-30 | ||
| Enamine | EN300-1295384-100mg |
5-bromo-6-(tert-butoxy)pyridin-3-amine |
1528671-48-8 | 100mg |
$1106.0 | 2023-09-30 | ||
| Enamine | EN300-1295384-250mg |
5-bromo-6-(tert-butoxy)pyridin-3-amine |
1528671-48-8 | 250mg |
$1156.0 | 2023-09-30 | ||
| Enamine | EN300-1295384-500mg |
5-bromo-6-(tert-butoxy)pyridin-3-amine |
1528671-48-8 | 500mg |
$1207.0 | 2023-09-30 | ||
| Enamine | EN300-1295384-1000mg |
5-bromo-6-(tert-butoxy)pyridin-3-amine |
1528671-48-8 | 1000mg |
$1256.0 | 2023-09-30 | ||
| Enamine | EN300-1295384-2500mg |
5-bromo-6-(tert-butoxy)pyridin-3-amine |
1528671-48-8 | 2500mg |
$2464.0 | 2023-09-30 | ||
| Enamine | EN300-1295384-5000mg |
5-bromo-6-(tert-butoxy)pyridin-3-amine |
1528671-48-8 | 5000mg |
$3645.0 | 2023-09-30 | ||
| Enamine | EN300-1295384-10000mg |
5-bromo-6-(tert-butoxy)pyridin-3-amine |
1528671-48-8 | 10000mg |
$5405.0 | 2023-09-30 |
5-bromo-6-(tert-butoxy)pyridin-3-amine Related Literature
-
Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
Additional information on 5-bromo-6-(tert-butoxy)pyridin-3-amine
Introduction to 5-bromo-6-(tert-butoxy)pyridin-3-amine (CAS No. 1528671-48-8)
5-bromo-6-(tert-butoxy)pyridin-3-amine, identified by the Chemical Abstracts Service (CAS) number 1528671-48-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and utility in medicinal chemistry. The presence of both bromine and tert-butoxy substituents on the pyridine ring imparts unique electronic and steric properties, making it a valuable scaffold for further chemical modifications and biological investigations.
The bromine atom at the 5-position of the pyridine ring serves as a versatile handle for cross-coupling reactions, such as Suzuki-Miyaura, Stille, or Buchwald-Hartwig couplings. These reactions are fundamental in constructing more complex molecular architectures, enabling the synthesis of novel drug candidates with tailored pharmacological profiles. Additionally, the tert-butoxy group at the 6-position provides steric hindrance and electronic modulation, which can influence the compound's solubility, metabolic stability, and interactions with biological targets. Such structural features are particularly crucial in drug design, where optimizing physicochemical properties is essential for achieving desired therapeutic efficacy and safety.
In recent years, 5-bromo-6-(tert-butoxy)pyridin-3-amine has been explored in various research avenues, particularly in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs are critical mediators of numerous cellular processes and are implicated in a wide range of diseases, including cancer, inflammation, and neurodegenerative disorders. The pyridine core is an established motif in PPI modulators due to its ability to engage with hydrophobic pockets or aromatic clusters within protein binding sites. The bromo substituent, being electron-withdrawing, can enhance binding affinity through electrostatic interactions or π-stacking effects, while the tert-butoxy group can prevent unwanted side reactions by occupying bulkier spatial regions.
One of the most compelling applications of this compound lies in its potential as a precursor for kinase inhibitors. Kinases are enzymes that play pivotal roles in signal transduction pathways, and their dysregulation is often associated with aberrant cell growth and proliferation. By leveraging the reactivity of the bromo atom, researchers can introduce diverse functional groups to generate highly specific kinase inhibitors. For instance, recent studies have demonstrated that derivatives of 5-bromo-6-(tert-butoxy)pyridin-3-amine can be coupled with azide-bearing molecules via click chemistry to produce compounds with enhanced kinase inhibition properties. Such strategies highlight the compound's versatility as a building block in medicinal chemistry.
The pharmaceutical industry has also shown interest in this compound for its potential use in antiviral and antibacterial therapies. The unique structural features of 5-bromo-6-(tert-butoxy)pyridin-3-amine allow it to interact with viral proteases or bacterial enzymes involved in essential metabolic pathways. For example, modifications at the 3-amino position can introduce hydrogen bond donors or acceptors that optimize binding to target proteins. Furthermore, computational studies have suggested that this compound may exhibit inhibitory activity against certain enzymes overexpressed in multidrug-resistant pathogens. These findings underscore its significance as a lead compound for developing novel antimicrobial agents.
From a synthetic chemistry perspective, 5-bromo-6-(tert-butoxy)pyridin-3-amine serves as an excellent intermediate for generating libraries of diversified compounds. Its modular structure allows for straightforward functionalization at multiple sites, enabling rapid exploration of chemical space. This property is particularly valuable in high-throughput screening (HTS) campaigns aimed at identifying hits with desired biological activity. Moreover, the stability provided by the tert-butoxy group ensures that intermediates remain intact during synthetic transformations, reducing the likelihood of side reactions and improving overall yields.
Recent advancements in biocatalysis have also opened new avenues for utilizing 5-bromo-6-(tert-butoxy)pyridin-3-amine. Enzymatic methods such as transaminase-mediated amination have been employed to introduce amino groups at specific positions while maintaining regioselectivity. This approach not only enhances synthetic efficiency but also reduces environmental impact by minimizing hazardous waste generation. Such green chemistry strategies align with global efforts to promote sustainable pharmaceutical manufacturing practices.
The compound's role in material science is another emerging area of interest. Pyridine derivatives are known to exhibit interesting electronic properties due to their conjugated systems and aromaticity. By incorporating functional groups like bromine and tert-butyl ethers, researchers can fine-tune these properties for applications in organic electronics or sensors. For instance, derivatives of 5-bromo-6-(tert-butoxy)pyridin-3-amine have been investigated as potential components in light-emitting diodes (LEDs) or organic photovoltaics (OPVs). The ability to modify both electron-donating and electron-withdrawing moieties allows for precise tuning of charge transport characteristics, which is critical for optimizing device performance.
In conclusion,5-bromo-6-(tert-butoxy)pyridin-3-amine (CAS No. 1528671-48-8) is a multifaceted compound with broad applicability across pharmaceuticals, materials science, and synthetic chemistry. Its unique structural features make it an invaluable tool for drug discovery efforts aimed at developing novel therapeutics targeting various diseases. As research continues to uncover new applications and synthetic methodologies,the significance of this compound is expected to grow further,solidifying its position as a cornerstone molecule in modern chemical biology.
1528671-48-8 (5-bromo-6-(tert-butoxy)pyridin-3-amine) Related Products
- 1198319-47-9(5-Bromo-6-(2-methoxyethoxy)pyridin-3-amine)
- 1695877-69-0(3-Amino-5-bromo-6-(2-propynyloxy)pyridine)
- 1513811-37-4(3-Pyridinamine, 5-bromo-6-(cyclopentyloxy)-)
- 1372606-87-5(5-Bromo-6-(cyclopropylmethoxy)pyridin-3-amine)
- 1245898-81-0(3-bromo-2-(tert-butoxy)pyridine)
- 717843-55-5(3-bromo-2-isopropoxy-pyridine)
- 1187386-05-5(5-Bromo-6-ethoxypyridin-3-amine hydrochloride)
- 53242-18-5(5-Amino-3-bromo-2-methoxypyridine)
- 1693948-96-7(3-Pyridinamine, 5-bromo-6-(3-butyn-1-yloxy)-)
- 1250146-54-3(5-Bromo-2-(propan-2-yloxy)pyridin-3-amine)